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Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657 Get Quote

Essential Safety and Handling Guide for H-N-Me-
DL-Ala-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for H-
N-Me-DL-Ala-OH (N-Methyl-DL-alanine). Given that some sources do not classify this

chemical as hazardous while others advise caution based on related compounds, a prudent

approach to handling is recommended.[1][2][3] Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.[1]

Hazard Assessment and Personal Protective
Equipment (PPE)
While some Safety Data Sheets (SDS) state that H-N-Me-DL-Ala-OH is not a hazardous

substance, it is best practice to handle it with care, particularly in powder form, to avoid dust

formation and inhalation.[2][3][4] The following PPE is recommended as a minimum standard.
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Protection Type Recommended Equipment Purpose

Eye/Face Protection
Tightly fitting safety goggles or

face shield.[1][4]

Protects against splashes and

airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).[1][4]
Prevents direct skin contact.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[1]

Protects skin from accidental

exposure.

Respiratory Protection
NIOSH-approved respirator

with a particulate filter.[1]

Required when handling fine

powders or when dust may be

generated.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of H-N-Me-DL-Ala-OH and

ensure laboratory safety.

Step-by-Step Handling Protocol:

Ventilation: Always handle H-N-Me-DL-Ala-OH in a well-ventilated area, preferably within a

chemical fume hood, especially when dealing with the solid powder.[1][3][4]

Avoid Dust: Minimize the formation of dust and aerosols during handling.[3][4]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3][4] Wash hands thoroughly

after handling.

Solution Preparation: If preparing a stock solution with water, it is recommended to filter and

sterilize it with a 0.22 μm filter before use.[5]
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Workflow for handling H-N-Me-DL-Ala-OH.
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Storage Conditions:

Container: Keep containers tightly closed.[3][4][6]

Environment: Store in a dry, cool, and well-ventilated place.[3][4][6]

Stability: For long-term stability of stock solutions, store at -20°C for up to one month or

-80°C for up to six months, sealed and away from moisture.[5][7]

Disposal Plan
Treat all H-N-Me-DL-Ala-OH waste as potentially hazardous chemical waste to ensure safe

disposal.

Step-by-Step Disposal Protocol:

Segregation: Do not mix H-N-Me-DL-Ala-OH waste with other chemical waste streams

unless explicitly permitted by your institution's EHS department.[1]

Containment:

Solid Waste: Carefully sweep residual powder and contaminated items (e.g., weigh boats,

filter paper) into a clearly labeled, sealable, and chemically compatible waste container.[1]

Liquid Waste: Collect solutions in a suitable, sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"H-N-Me-DL-Ala-OH," the approximate quantity, and the date of accumulation.[1]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area, away from incompatible materials.[1]

Pickup: Contact your institution's EHS department to arrange for hazardous waste pickup

and disposal, providing them with all necessary information.[1]
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Emergency First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2556657?utm_src=pdf-body-img
https://www.benchchem.com/product/b2556657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2556657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][4]

Skin Contact

Immediately wash off with soap and plenty of

water.[2][4] Remove contaminated clothing.[2]

Seek medical attention if symptoms occur.[3]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[2][3][4]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2][4] Never give anything by mouth to

an unconscious person. Call a doctor or Poison

Control Center immediately.[2][4]

Physicochemical Data
Property Value Reference

Molecular Formula C₄H₉NO₂ [2]

Molecular Weight 103.12 g/mol [2][6]

Appearance White crystalline powder [6]

Melting Point ~295-299 °C (decomposes) [8]

Solubility in Water Approx. 50 g/100 mL [8]

Solubility in Methanol Slightly soluble [8]

Storage Class 11 (Combustible Solids)
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Experimental Protocol: Recrystallization for
Purification
This is a general protocol for purifying crude N-Methyl-DL-alanine and may require

optimization.

Materials:

Crude N-Methyl-DL-alanine

Deionized water

Methanol

Activated charcoal (optional)

Erlenmeyer flasks, hot plate, stir bar, Büchner funnel, filter paper, vacuum flask

Desiccator

Procedure:

Dissolution: In a fume hood, dissolve the crude N-Methyl-DL-alanine in a minimal amount of

deionized water in an Erlenmeyer flask. Gently warm and stir the mixture on a hot plate until

all the solid dissolves.[8]

Decolorization (Optional): If the solution is colored, remove it from the heat and add a small

amount of activated charcoal. Swirl the flask for a few minutes to allow the charcoal to

adsorb impurities.[8]

Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter

paper into a clean Erlenmeyer flask. This step removes insoluble impurities and activated

charcoal if used.[8]

Precipitation: To the hot filtrate, slowly add methanol at a volume approximately five times

that of the water used for dissolution. The solution may become slightly cloudy.[8]
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Crystallization: Cover the flask and allow it to cool slowly to room temperature. For larger

crystals, ensure the cooling process is slow. Once at room temperature, place the flask in a

refrigerator (0–4 °C) overnight to maximize crystal formation.[8]

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

Drying: Dry the purified crystals in a desiccator under a vacuum to remove any residual

solvent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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